Cas no 1564471-72-2 (2-Pyridinemethanesulfonamide, α-ethyl-5-fluoro-)

• Product Name: 2-Pyridinemethanesulfonamide, α-ethyl-5-fluoro-
• CAS No: 1564471-72-2
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 5282927
• PubChem ID: 112586153
• Update Time: 2023-08-23

2-Pyridinemethanesulfonamide, α-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonamide, α-ethyl-5-fluoro-
• 1564471-72-2
• EN300-679582
• 1-(5-fluoropyridin-2-yl)propane-1-sulfonamide

• Inchi： 1S/C8H11FN2O2S/c1-2-8(14(10,12)13)7-4-3-6(9)5-11-7/h3-5,8H,2H2,1H3,(H2,10,12,13)
• InChI Key： RVCNYEUSXHNMMV-UHFFFAOYSA-N
• SMILES： C1(C(CC)S(N)(=O)=O)=NC=C(F)C=C1

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 348.2±52.0 °C(Predicted)
• pka: 9.89±0.60(Predicted)